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Compound of Interest

Compound Name: Glecirasib

Cat. No.: B12386130

For Immediate Implementation by Laboratory and Research Professionals

This document provides essential safety and logistical guidance for the proper disposal of
Glecirasib (JAB-21822), a potent and selective covalent inhibitor of KRAS G12C. Adherence
to these procedures is critical to ensure the safety of laboratory personnel and to mitigate
environmental contamination. As an investigational anti-cancer agent, all materials that have
come into contact with Glecirasib must be treated as hazardous waste.

Immediate Actions and General Precautions

All personnel handling Glecirasib must be trained on the potential hazards and proper
handling procedures for cytotoxic compounds.

Engineering Controls: All handling and preparation of Glecirasib should be conducted in a
designated area, such as a chemical fume hood or a biological safety cabinet, to minimize
inhalation exposure.

Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory. This
includes, but is not limited to:

o Gloves: Double gloving with chemotherapy-rated gloves is required.
o Eye Protection: Chemical safety goggles or a face shield must be worn.

e Lab Coat: A disposable, solid-front gown with tight-fitting cuffs is necessary.
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o Respiratory Protection: A NIOSH-approved respirator may be required depending on the
procedure and the potential for aerosol generation.

Glecirasib Waste Segregation and Disposal Protocol

Proper segregation of waste at the point of generation is the first and most critical step in the
disposal process. All waste contaminated with Glecirasib must be classified as hazardous
cytotoxic waste.

Step-by-Step Disposal Procedure:

« Identify and Segregate: Immediately identify all materials that have come into contact with
Glecirasib. This includes unused product, contaminated labware (e.g., pipette tips, vials,
plates), personal protective equipment (PPE), and cleaning materials.

e Containerize Waste:

o Sharps: All contaminated needles, syringes, and other sharp objects must be placed in a
designated, puncture-proof sharps container clearly labeled "Cytotoxic Sharps Waste."

o Solid Waste: Contaminated gloves, gowns, bench paper, and other solid materials should
be placed in a designated, leak-proof hazardous waste container, typically a yellow bag or
bin labeled "Cytotoxic Waste" or "Chemotherapy Waste."

o Liquid Waste: Unused solutions containing Glecirasib and contaminated liquid media
should be collected in a dedicated, sealed, and clearly labeled hazardous liquid waste
container. Do not pour Glecirasib waste down the drain.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Glecirasib," and the appropriate hazard symbols.

o Storage: Store sealed and labeled waste containers in a designated, secure Satellite
Accumulation Area (SAA) away from general laboratory traffic.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department. The primary method for the
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final disposition of cytotoxic pharmaceutical waste is high-temperature incineration by a
licensed hazardous waste vendor.

Decontamination of Surfaces and Equipment

All surfaces and equipment that may have come into contact with Glecirasib must be
thoroughly decontaminated.

Experimental Protocol for Surface Decontamination:

Preparation: Don all required PPE as outlined in Section 1.

« Initial Cleaning (Detergent): Moisten a sterile, low-lint wipe with a suitable laboratory
detergent solution. Wipe the entire surface in overlapping, unidirectional strokes, starting
from the cleanest area and moving towards the most contaminated. Dispose of the wipe in
the cytotoxic waste container.[1]

¢ Rinsing: Using a new wipe moistened with sterile water, rinse the surface using the same
unidirectional technique to remove any residual detergent. Dispose of the wipe.[1]

« Final Decontamination (Alcohol): With a new wipe, apply 70% isopropyl alcohol to the
surface, again using the unidirectional wiping technique. This step serves to disinfect and
remove any remaining chemical residues.[1]

» Drying: Allow the surface to air dry completely.

o PPE Disposal: Carefully doff and dispose of all PPE in the appropriate cytotoxic waste
container.

Quantitative Data Summary

While specific quantitative disposal limits for Glecirasib are not publicly available, the following
table provides a general framework for the segregation and handling of waste generated during
its use.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12386130?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/product/b12386130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type Description Container Type Disposal Pathway
Contaminated PPE Labeled, leak-proof High-temperature
) (gloves, gowns), cytotoxic waste incineration via
Solid Waste ) )
bench paper, container (e.g., yellow licensed hazardous
plasticware, vials. bin/bag). waste vendor.
Unused Glecirasib ]
) High-temperature
solutions, Labeled, sealed, and o ]
o _ _ incineration or
Liquid Waste contaminated cell compatible hazardous ) )
) o ) chemical treatment via
culture media, buffer liquid waste container. )
) licensed vendor.
solutions.
) High-temperature
Contaminated Labeled, puncture- o ] ]
_ , incineration via
Sharps Waste needles, syringes, proof sharps container

scalpels, glass slides.

for cytotoxic waste.

licensed hazardous

waste vendor.

Grossly Contaminated

Items heavily
saturated with
Glecirasib (e.g., from

a spill).

Double-bagged in
labeled cytotoxic
waste bags within a

rigid container.

High-temperature
incineration via
licensed hazardous

waste vendor.

Visualizing the Process and Mechanism

To aid in understanding the context of Glecirasib's hazardous nature and the importance of

proper handling, the following diagrams illustrate the recommended disposal workflow and the

compound's biological target.
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Caption: Workflow for the proper disposal of Glecirasib waste.
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Caption: Glecirasib inhibits the KRAS G12C signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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